Cas no 104961-49-1 (1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester)
![1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester structure](https://www.kuujia.com/scimg/cas/104961-49-1x300.png)
104961-49-1 structure
Product Name:1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
CAS No:104961-49-1
Molecular Formula:C20H21NO4S
Molecular Weight:371.450044393539
CID:1148327
1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
- 1H-Indole-2-carboxylic acid, 5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
-
- InChIKey: OCPJHUVDEUNYDD-UHFFFAOYSA-N
- Inchi: 1S/C20H21NO4S/c1-13(2)26(23)19-16-12-15(24-3)10-11-17(16)21(18(19)20(22)25-4)14-8-6-5-7-9-14/h5-13H,1-4H3
- SMILES: N1(C2=CC=CC=C2)C2=C(C=C(OC)C=C2)C(S(C(C)C)=O)=C1C(OC)=O
Computed Properties
- Exact Mass: 371.11923
Experimental Properties
- PSA: 57.53
- Boiling Point: 512.1±42.0 °C(Predicted)
- Melting Point: 103-104 °C
- Density: 1.25±0.1 g/cm3(Predicted)
1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester Related Literature
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T. T. Tan,M. H. Liang,F. Boey,S. Li Phys. Chem. Chem. Phys., 2010,12, 6008-6013
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Peng Wu,Takashi Tatsumi Chem. Commun., 2001, 897-898
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3. Bio(chemo)technological strategies for biomass conversion into bioethanol and key carboxylic acidsRodrigo O. M. A. de Souza,Leandro S. M. Miranda,Rafael Luque Green Chem., 2014,16, 2386-2405
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Minoo J. Moghaddam,Mioko Hirabayashi,Penny A. Bean,Lynne J. Waddington,Judith A. Scoble,Gregory Coia Biomater. Sci., 2014,2, 924-935
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Nina B. Melnikova,Nadezhda V. Gubanova,Maxim V. Kulikov,Ildus A. Nuretdinov,Valentina P. Gubskaya,Lyutsiya Sh. Berezhnaya,Arkadii D. Zorin Mendeleev Commun., 2004,14, 225-227
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6. Front cover
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Jia Liu,Dan Xie,Zhen Liu Analyst, 2021,146, 2878-2885
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Anna Parus,Grzegorz Framski,Wojciech Rypniewski,Katarzyna Panasiewicz,Piotr Szulc,Kamila Myszka,Agnieszka Zgoła-Grześkowiak,Łukasz Ławniczak,Łukasz Chrzanowski New J. Chem., 2019,43, 5805-5812
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Thondhi Ponraj,Manickam Paulpandi,Chandrababu Rejeeth,Varukattu Nipun Babu,Karuppaiya Vimala,Krishnan Anand,Subramani Sivaselvam,Alagarsamy Vasanthakumar,Nagamony Ponpandian,Soundarapandian Kannan J. Mater. Chem. B, 2018,6, 4539-4539
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